Cas no 54955-29-2 (2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid)
54955-29-2 structure
Product Name:2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid
CAS No:54955-29-2
MF:C15H11FO3
MW:258.244447946548
CID:1591213
PubChem ID:108646
Update Time:2025-04-21
2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid
- benzoic acid, 2-[2-(4-fluorophenyl)-2-oxoethyl]-
- 2-[2-Oxo-2-(4-fluorophenyl)ethyl]benzoic acid
- SCHEMBL7589362
- DTXSID10203484
- o-Toluic acid, alpha-(p-fluorobenzoyl)-
- alpha-(p-Fluorobenzoyl)-o-toluic acid
- BRN 2739092
- 54955-29-2
- Acide (fluoro-4' benzoyl) alpha-orthotoluique [French]
- DB-346610
- Benzoic acid, 2-(2-(4-fluorophenyl)-2-oxoethyl)-
- Acide (fluoro-4' benzoyl) alpha-orthotoluique
-
- Inchi: 1S/C15H11FO3/c16-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)15(18)19/h1-8H,9H2,(H,18,19)
- InChI Key: BDNMWBHSKATDFB-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(CC1C=CC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 258.06923
- Monoisotopic Mass: 258.069222
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 2.8
Experimental Properties
- Density: 1.301
- Boiling Point: 435.4°C at 760 mmHg
- Flash Point: 217.1°C
- Refractive Index: 1.598
- PSA: 54.37
2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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